Cas no 151982-51-3 (4-Bromo-2-fluorobenzoyl chloride)

• Product Name: 4-Bromo-2-fluorobenzoyl chloride
• CAS No: 151982-51-3
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD03411584
• CID: 65262
• PubChem ID: 2734026
• Update Time: 2025-09-28

4-Bromo-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluorobenzoyl chloride
• 2-Fluoro-4-Bromobenzoyl Chloride
• 4-bromo-2-fluorobenzoic acid chloride
• 4-Bromo-2-fluoro-benzoyl chloride
• 2-fluoro-4-broMobenzyl chloride
• Benzoyl chloride, 4-broMo-2-fluoro-
• Benzoyl chloride,4-bromo-2-fluoro-
• 4-bromo-2-fluorobenzoylchloride
• PCFIABOQFAFDAU-UHFFFAOYSA-N
• SBB098837
• STL554399
• BBL100605
• TRA0082746
• WT82376
• VZ34673
• AS00047
• AM61344
• SY019128
• SCHEMBL321094
• PS-10770
• 151982-51-3
• DTXSID90370087
• AKOS005254959
• F17558
• FT-0617774
• MFCD03411584
• 1-(4-Hydroxy-7-methylindan-5-yl)ethanone
• A809242
• 4-Bromo-2-fluorobenzoyl chloride, AldrichCPR
• B5817
• DTXCID20321123
• 679-092-5

• MDL： MFCD03411584
• Inchi： 1S/C7H3BrClFO/c8-4-1-2-5(7(9)11)6(10)3-4/h1-3H
• InChI Key： PCFIABOQFAFDAU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1)F
• BRN： 6323925

Computed Properties

• Exact Mass: 235.90400
• Monoisotopic Mass: 235.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data available
• Density: 1.742
• Melting Point: 24-24.5 °C
• Boiling Point: 86-88 °C (15 mmHg)
• Flash Point: 86-88°C/15mm
• Refractive Index: 1.5877
• PSA: 17.07000
• LogP: 2.96720
• Sensitiveness: Lachrymatory

4-Bromo-2-fluorobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2-fluorobenzoyl chloride

Comprehensive Guide to 4-Bromo-2-fluorobenzoyl chloride (CAS No. 151982-51-3): Properties, Applications, and Industry Insights

4-Bromo-2-fluorobenzoyl chloride (CAS No. 151982-51-3) is a highly specialized organic intermediate widely utilized in pharmaceutical, agrochemical, and material science research. This compound belongs to the class of benzoyl halides, characterized by its reactive acyl chloride functional group and halogen substituents (bromo and fluoro). Its unique molecular structure makes it a valuable building block for synthesizing complex molecules, particularly in drug discovery and fine chemical manufacturing.

In recent years, the demand for halogenated benzoyl derivatives like 4-Bromo-2-fluorobenzoyl chloride has surged due to their role in developing targeted therapies and advanced materials. Researchers frequently search for "4-Bromo-2-fluorobenzoyl chloride synthesis" or "CAS 151982-51-3 applications," reflecting growing interest in its structure-activity relationships and industrial scalability. The compound's electron-withdrawing properties and steric effects make it particularly useful in cross-coupling reactions, a hot topic in modern organometallic chemistry.

From a physicochemical perspective, 4-Bromo-2-fluorobenzoyl chloride typically appears as a colorless to pale yellow liquid with a distinctive pungent odor. Its molecular formula (C₇H₃BrClFO) and weight (237.45 g/mol) are frequently referenced in patent literature and technical datasheets. The strategic placement of bromine at the 4-position and fluorine at the 2-position creates unique electronic effects that influence its reactivity in nucleophilic acyl substitution reactions—a key consideration for chemists optimizing multi-step syntheses.

The compound's applications extend to photovoltaic materials and liquid crystal displays (LCDs), where its halogenated aromatic core contributes to desired electronic properties. Industry professionals often inquire about "4-Bromo-2-fluorobenzoyl chloride purity standards" and "handling precautions," underscoring the need for precise quality control in sensitive applications. Recent advancements in flow chemistry have enabled safer and more efficient large-scale production of such reactive intermediates.

In medicinal chemistry, CAS 151982-51-3 serves as a precursor for biologically active molecules, particularly in developing kinase inhibitors and GPCR modulators. The fluorine atom enhances metabolic stability, while the bromine allows for further functionalization via palladium-catalyzed couplings—techniques dominating current drug discovery publications. This dual functionality explains why "4-Bromo-2-fluorobenzoyl chloride in drug design" remains a trending search phrase among pharmaceutical researchers.

Environmental and green chemistry considerations have prompted investigations into alternative synthetic routes for halogenated intermediates. The compound's role in sustainable chemistry initiatives often appears in discussions about "atom economy" and "waste minimization." Analytical techniques like HPLC, GC-MS, and NMR are critical for characterizing 4-Bromo-2-fluorobenzoyl chloride, with many laboratories seeking "CAS 151982-51-3 spectral data" for verification purposes.

Market trends indicate rising demand for fluorinated building blocks like 4-Bromo-2-fluorobenzoyl chloride, driven by expanding biopharmaceutical and electronic materials sectors. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing common purchaser concerns about "reliable 4-Bromo-2-fluorobenzoyl chloride suppliers." The compound's shelf life and storage conditions under inert atmospheres are additional focal points for industrial users.

Future research directions may explore continuous manufacturing processes and catalytic alternatives to traditional synthesis methods. As structure-property relationships become increasingly important in materials science, the precise substitution pattern of 4-Bromo-2-fluorobenzoyl chloride offers valuable insights for designing next-generation functional materials. Its versatility ensures ongoing relevance across multiple scientific disciplines.